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Compound of Interest

Compound Name: Ferrous chloride dihydrate
CAS No.: 20049-66-5
Cat. No.: B8270115
Get Quote
. J

This guide provides researchers, scientists, and drug development professionals with essential
information for managing the hygroscopic nature of ferrous chloride dihydrate (FeClz:2H20)
in experiments. Adherence to these protocols is critical for ensuring experimental accuracy and
reproducibility.

Frequently Asked Questions (FAQS)

Q1: Why is my solid ferrous chloride dihydrate turning a yellowish or brownish color?

Al: Ferrous chloride is susceptible to oxidation in the presence of air and moisture.[1][2] The
change from its typical pale green or off-white color to yellow or brown indicates oxidation of
iron(Il) to iron(lll), forming ferric compounds like ferric chloride or iron oxyhydroxides.[1][3] This
process is accelerated by the absorption of atmospheric moisture due to the compound's
hygroscopic nature.[1][4]

Q2: | observed that my ferrous chloride dihydrate has become wet or clumped together.
What is happening?
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A2: This phenomenon is known as deliquescence, where the salt absorbs enough moisture
from the air to dissolve and form a solution.[1] Ferrous chloride and its hydrates are known to
be deliquescent.[1][3] This indicates improper storage in an environment with high relative
humidity.

Q3: How can the hygroscopic nature of ferrous chloride dihydrate affect my experimental
results?

A3: The absorption of water can lead to several experimental errors:

 Inaccurate Weighing: The measured mass will be artificially high due to the added weight of
absorbed water, leading to errors in solution concentration.

» Side Reactions: The presence of water can initiate unwanted side reactions or alter reaction
Kinetics, particularly in moisture-sensitive experiments.

o Compound Degradation: As mentioned in Q1, moisture promotes oxidation to ferric species,
meaning you are no longer working with a pure ferrous compound.[3]

» Altered Stoichiometry: The change in the hydration state (e.g., from dihydrate to
tetrahydrate) alters the molar mass of the compound.

Q4: What are the ideal storage conditions for ferrous chloride dihydrate?

A4: To minimize moisture absorption and oxidation, ferrous chloride dihydrate should be
stored in a tightly sealed container in a cool, dry, and well-ventilated place.[5][6][7] For long-
term storage or for use in highly sensitive applications, storing it inside a desiccator with a
suitable drying agent (e.g., silica gel, phosphorus pentoxide) or in a glove box under an inert
atmosphere (e.g., argon or nitrogen) is highly recommended.[6]

Q5: My experiment requires an anhydrous solvent. How do | handle ferrous chloride
dihydrate to prevent introducing water?

A5: When working with anhydrous solvents, all manipulations involving ferrous chloride
dihydrate should be performed under an inert atmosphere, for instance, in a glove box.
Weighing should be done quickly, and the container should be sealed immediately after use. It
is also crucial to use properly dried glassware.
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Q6: | am preparing an aqueous solution of ferrous chloride, and a precipitate is forming. What
is the cause, and how can | prevent it?

A6: Ferrous chloride solutions can undergo hydrolysis, leading to the formation of insoluble iron
hydroxides. Additionally, oxidation to less soluble ferric species can occur. To prevent
precipitation, it is common practice to acidify the solution slightly by adding a small amount of
hydrochloric acid (HCI), which helps to keep the iron ions dissolved.[8][9] Solutions should also
be freshly prepared for best results.

Troubleshooting Guide
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Issue

Observation

Probable Cause(s)

Recommended
Action(s)

Inaccurate Molar

Concentration

Experimental results
are inconsistent or
suggest a lower-than-
expected

concentration of Fe2+,

The starting material
has absorbed
atmospheric moisture,
leading to an
inaccurate initial

weight.

1. Store ferrous
chloride dihydrate in a
desiccator. 2. If
possible, handle and
weigh the compound
in a glove box under
an inert atmosphere.
3. Consider
quantifying the Fe2+
content of your stock
solution via titration

before use.

Compound Color

Change

The solid changes
from pale green/white

to yellow or brown.

Oxidation of Fe2* to
Fe3+ due to exposure

to air and moisture.

1. Discard the
discolored reagent as
it is no longer pure. 2.
Ensure storage
containers are airtight
and stored in a dry
environment.[6][7] 3.
For future purchases,
consider smaller batch
sizes to minimize

exposure over time.

Formation of
Precipitate in Aqueous

Solution

A brownish precipitate
forms upon dissolving

the salt in water.

Hydrolysis and/or
oxidation of ferrous

ions.

1. Prepare the
solution using
deoxygenated water.
2. Add a few drops of
concentrated
hydrochloric acid to
the water before
adding the ferrous
chloride to lower the

pH.[9] 3. Prepare
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solutions fresh before

each experiment.

1. The material's
purity is compromised.
It is best to discard it.

2. Improve storage

conditions
The powder is no o ) immediately by using
] ) ] Significant moisture )
Material Clumping or longer free-flowing ) a desiccator or glove
i absorption from the
"Caking" and has formed hard box. 3. Do not attempt
atmosphere.
clumps. to dry and reuse the
material for
gquantitative

experiments as the
exact hydration state

will be unknown.

Quantitative Data: Properties of Ferrous Chloride
Hydrates

The stability and properties of ferrous chloride are highly dependent on its hydration state. The
dihydrate is generally more stable against corrosion when in contact with iron at lower humidity
compared to the tetrahydrate.[10]
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Ferrous Chloride

Ferrous Chloride

Ferrous Chloride

Property .

(Anhydrous) Dihydrate Tetrahydrate
Formula FeCl2 FeClz:2H20 FeClz-4H20
Molar Mass 126.75 g/mol [11] 162.78 g/mol 198.81 g/mol [11]

White to off-white Greenish monoclinic Greenish
Appearance )

solid[2][11] crystals[12] tetrahydrate[11]
Density 3.16 g/cm3[11][12] 2.39 g/cm3[11][12] 1.93 g/cm3[11][12]

) ) Decomposes at 120 Decomposes at 105
Melting Point 677 °C[11][12]
°C[11][12] °C[11][12]
Solubility in Water Highly soluble[12][13] Soluble[12] Soluble[12]
. Very hygroscopic[12] ) )

Hygroscopicity [13] Hygroscopic Deliquescent[1]

Note: Solid ferrous chloride tetrahydrate (FeClz2-4H20) in contact with iron can cause corrosion,
while the solid dihydrate (FeClz-2H20) does not.[10] There is a threshold relative humidity
below which the dihydrate is the stable form.[10]

Experimental Protocols
Protocol 1: Preparation of a Standardized Ferrous
Chloride Aqueous Solution

This protocol describes the preparation of a 0.1 M ferrous chloride solution, taking into account

its hygroscopic and oxidative instability.

Materials:

e Ferrous chloride dihydrate (FeClz-2H20)

 Distilled, deionized, and deoxygenated water (prepared by boiling for 30 minutes and cooling

under N2 or Ar)

o Concentrated Hydrochloric Acid (HCI)
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e Volumetric flask (e.g., 100 mL)

e Analytical balance

Methodology:

Add approximately 50 mL of deoxygenated water to the 100 mL volumetric flask.

o Carefully add 0.2 mL of concentrated HCI to the water in the flask and mix gently. This will
create an acidic environment to prevent the precipitation of iron hydroxides.

e Accurately weigh approximately 1.63 g of ferrous chloride dihydrate. Perform this step as
quickly as possible to minimize water absorption.

» Immediately transfer the weighed solid to the volumetric flask containing the acidified water.
» Swirl the flask gently to dissolve the solid completely.

e Once dissolved, dilute the solution to the 100 mL mark with deoxygenated water.

o Stopper the flask and invert it several times to ensure homogeneity.

» Use the solution immediately. For storage, blanket the solution with an inert gas (N2 or Ar)
and seal tightly.

Protocol 2: Handling Ferrous Chloride Dihydrate for
Anhydrous Reactions

This protocol outlines the procedure for accurately dispensing ferrous chloride dihydrate for
use in a moisture-sensitive reaction.

Materials:
» Ferrous chloride dihydrate (FeClz-:2H20) stored in a desiccator
e Anhydrous solvent (e.g., THF, DCM), properly dried

e Schlenk flask or other suitable reaction vessel, oven- or flame-dried
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e Glove box or Schlenk line setup with an inert atmosphere (N2 or Ar)

e Spatula, weighing paper/boat

Methodology:

Transfer the sealed container of ferrous chloride dihydrate, along with all necessary
glassware and tools, into a glove box.

» Allow the container to equilibrate to the glove box atmosphere before opening.
e Open the container and quickly weigh the desired amount of the solid onto a weighing boat.

o Immediately add the weighed ferrous chloride dihydrate to the reaction vessel inside the
glove box.

» Seal the reaction vessel and the stock container of ferrous chloride dihydrate.

e The reaction vessel can now be removed from the glove box. Anhydrous solvent can be
added via a syringe through a septum.

 If a glove box is unavailable, perform the weighing in the open air as rapidly as possible and
immediately place the solid into a reaction flask that is being purged with a strong flow of
inert gas. This is a less ideal but viable alternative.

Visual Guides
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Workflow for Handling Ferrous Chloride Dihydrate

Aqueous Solution Prep Preparation & Storage Decision Path

Store FeClI2:2H20 in
Use deoxygenated, DI water tightly sealed container Agqueous Path Anhydrous Path
in a desiccator

Retrieve

Anhydrous Reaction

Weigh quickly in
Acidify water with HCI low-humidity environment Use oven-dried glassware
(e.g., glove box)

Vo e

Add solid to flask
under inert atmosphere

' '

Add anhydrous solvent
via syringe

Dissolve weighed FeCl2-2H20

Use solution immediately

Click to download full resolution via product page

Caption: Decision workflow for handling ferrous chloride dihydrate.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b8270115/docs?utm_src=pdf-body-img#technical-support-center-managing-ferrous-chloride-dihydrate-in-experimental-settings
https://www.benchchem.com/product/b8270115/docs?utm_src=pdf-body#technical-support-center-managing-ferrous-chloride-dihydrate-in-experimental-settings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing
Degradation Pathway of FeCl2-:2H20

FeCl2:2H20 (s)
(Pale Green/White)

Atmospheric H20
(Hygroscopicity)

absorbs‘

FeCl2 (aq)
(Deliquescence)

Atmospheric O2

surface oxidation
/
. /
oxidizes - -

Fe(lll) Species
leads to

(e.g., FeCI3, FeO(OH))
(Yellow/Brown)

Experimental Error
- Inaccurate Mass
- Side Reactions

Click to download full resolution via product page

Caption: Moisture and oxygen-induced degradation of ferrous chloride.
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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